Cas no 102516-67-6 (Propanoic acid,3-[[2-[(5-diazo-4-oxopentyl)nitroamino]ethyl]nitroamino]-)

• Product Name: Propanoic acid,3-[[2-[(5-diazo-4-oxopentyl)nitroamino]ethyl]nitroamino]-
• CAS No: 102516-67-6
• MF: C₁₀H₁₆N₆O₇
• MW: 332.270041465759
• CID: 205845
• PubChem ID: 59428
• Update Time: 2025-04-19

Propanoic acid,3-[[2-[(5-diazo-4-oxopentyl)nitroamino]ethyl]nitroamino]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-[[2-[(5-diazo-4-oxopentyl)nitroamino]ethyl]nitroamino]-
• 3-[2-[(5-diazonio-4-oxopentyl)-nitroamino]ethyl-nitroamino]propanoate
• N-(2-((5-Diazo-4-oxopentyl)nitroamino)ethyl)-N-nitro-beta-alanine
• 3-[{2-[(5-diazonio-4-oxopentyl)(nitro)amino]ethyl}(nitro)amino]propanoate
• beta-Alanine, N-(2-((5-diazo-4-oxopentyl)nitroamino)ethyl)-N-nitro-
• DTXSID10145239
• 102516-67-6

• Inchi： 1S/C10H16N6O7/c11-12-8-9(17)2-1-4-13(15(20)21)6-7-14(16(22)23)5-3-10(18)19/h1-8H2
• InChI Key： NXRWOGRWYCNSKK-UHFFFAOYSA-N
• SMILES： [O-][N+](N(CCCC(C[N+]#N)=O)CCN(CCC(=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 332.10818
• Monoisotopic Mass: 332.108047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 184
• XLogP3: 2.1

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 178.11
• LogP: -0.63742